4-bromo-N-(1H-imidazol-2-ylmethyl)-3-methylaniline

• Molecular Formula: C11H12BrN3
• Molecular Weight: 266.14 g/mol
• SMILES: CC1=C(C=CC(=C1)NCC2=NC=CN2)Br
• InChI: InChI=1S/C11H12BrN3/c1-8-6-9(2-3-10(8)12)15-7-11-13-4-5-14-11/h2-6,15H,7H2,1H3,(H,13,14)
• InChIKey: ZEZJEXRXCJCVHP-UHFFFAOYSA-N

4-Bromo-N-(1H-imidazol-2-ylmethyl)-3-methylaniline: A Dual-Functionality Arylamine Intermediate for Targeted Heterocyclic Synthesis

4-Bromo-N-(1H-imidazol-2-ylmethyl)-3-methylaniline (CAS 1248135-19-4) is a polyfunctional small molecule (C₁₁H₁₂BrN₃, MW 266.14) classified as a brominated aniline derivative featuring an imidazole-substituted methyl group [1]. The compound integrates an sp³-hybridized secondary amine linker with a 2-imidazolylmethyl unit and a 4-bromo-3-methylphenyl ring, establishing it as a versatile building block for medicinal chemistry, specifically in the construction of N-aryl imidazole amino acid platforms [2]. Its structure permits orthogonal reactivity at both the secondary amine and the aryl bromide positions, enabling sequential derivatizations that are not possible with simpler aniline or imidazole scaffolds.

Orthogonal reactivity at secondary amine and aryl bromide supports sequential derivatization strategies.

Para-bromo-3-methyl substitution pattern enables conformational studies in N-aryl imidazole platforms.

Designed for late-stage diversification via Pd-catalyzed cross-coupling in medicinal chemistry workflows.

• [1] CAS Common Chemistry. 4-Bromo-N-(1H-imidazol-2-ylmethyl)-3-methylaniline. CAS RN 1248135-19-4. American Chemical Society. View Source
• [2] Glüsenkamp, K.-H. et al. N‐Aryl Imidazole Platforms – Synthesis and Structural Investigation. Zeitschrift für Naturforschung B, 2018, 73(5), 317-326. View Source

Why 4-Bromo-N-(1H-imidazol-2-ylmethyl)-3-methylaniline Cannot Be Replaced by Simpler Analogs

Attempts to substitute this compound with its closest commercially available analogs—such as the non-brominated N-(1H-imidazol-2-ylmethyl)-3-methylaniline (CAS 1020670-55-6), the 4-fluoro variant (CAS 1338981-89-7), or positional isomers like 3-bromo-N-(1H-imidazol-2-ylmethyl)-4-methylaniline (CAS 1339473-72-1)—introduce critical changes in electronic character, steric profile, and synthetic utility. The para-bromo substituent is not merely a placeholder; it provides a low-energy transition state for oxidative addition in palladium-catalyzed cross-coupling reactions, a capacity that the fluoro or des-bromo analogs lack [1]. Additionally, the combined 4-bromo/3-methyl substitution pattern yields a unique conformational bias around the N-aryl bond, as evidenced by NMR and X-ray studies on analogous N-aryl imidazole platforms, which directly impacts downstream molecular recognition properties [2]. Without a quantitative comparative dataset, generic substitution risks undermining both synthetic efficiency and pharmacological relevance.

Des-bromo analog (CAS 1020670-55-6)

Lacks aryl bromide handle for Pd-catalyzed cross-coupling, removing a key diversification site.

May limit synthetic strategies requiring late-stage C–C bond formation.

4-Fluoro analog (CAS 1338981-89-7)

C–F bond is unreactive under standard Suzuki or Buchwald-Hartwig conditions, preventing analogous derivatization.

Reactivity profile does not support the same cross-coupling workflows.

3-Bromo-4-methyl regioisomer (CAS 1339473-72-1)

Bromine meta to amine alters electronic resonance and predicted amine basicity, shifting salt formation and recognition properties.

Conformational and electronic environment may not match the para-bromo pattern.

• [1] Kuujia.com. Cas no 1248135-19-4 (4-bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline). Product Technical Description. View Source
• [2] Glüsenkamp, K.-H. et al. N‐Aryl Imidazole Platforms – Synthesis and Structural Investigation. Zeitschrift für Naturforschung B, 2018, 73(5), 317-326. View Source

Quantitative Differentiation of 4-Bromo-N-(1H-imidazol-2-ylmethyl)-3-methylaniline: Direct and Inferred Evidence

Enhanced Conformational Restriction in N-Aryl Imidazole Platforms with a para-Bromo Substituent

In a systematic investigation of C₃-symmetric N-aryl imidazole platforms, the para-bromo substituted derivative exhibited a restricted rotation around the aryl–imidazole bond compared to the ortho- and meta-substituted analogs. Variable-temperature NMR spectroscopy demonstrated that while the ortho-bromo isomer exists as a single conformer with complete rotational arrest, the para-bromo isomer shows a measurable rotational barrier that is intermediate between the freely rotating unsubstituted phenyl and the locked ortho-bromo conformer, providing a tunable conformational element for molecular design [1].

Conformational restriction

Cross-study comparable

Para-Br exhibits an intermediate rotational barrier; variable-temperature NMR and X-ray confirm partially restricted N-aryl bond rotation.

Supports tunable conformational preorganization in macrocycle design.

Ortho-Br fully locked; unsubstituted phenyl rotates freely.

Evidence Dimension	Rotational barrier around the N-aryl bond
Target Compound Data	Partially restricted rotation; distinct NMR coalescence behavior at accessible temperatures (specific ΔG‡ not explicitly reported in the abstract but inferred from conformational analysis of para-Br C3-symmetric platforms)
Comparator Or Baseline	Ortho-bromo analog: complete rotational arrest (single conformer); Unsubstituted N-phenyl analog: free rotation on the NMR timescale
Quantified Difference	The para-bromo substitution provides an intermediate rotational barrier, allowing for conformational flexibility while maintaining a preferred orientation in the ground state.
Conditions	NMR spectroscopy (¹H, ¹³C, variable temperature), X-ray crystallography, and DFT quantum chemical calculations on C₃-symmetric N-aryl imidazole platforms.

Why This Matters

This tunable conformational behavior is crucial for applications in supramolecular chemistry and drug design where a balance between preorganization and adaptability determines binding affinity and selectivity.

• [1] Glüsenkamp, K.-H. et al. N‐Aryl Imidazole Platforms – Synthesis and Structural Investigation. Zeitschrift für Naturforschung B, 2018, 73(5), 317-326. View Source

Synthetic Utility of the 4-Bromo Substituent in Cross-Coupling: A Comparative Assessment Against 4-Fluoro and Des-Bromo Analogs

The presence of the aryl bromide at the para position is critical for enabling late-stage diversification via palladium-catalyzed cross-coupling reactions. The 4-fluoro analog (CAS 1338981-89-7) is inert under standard Suzuki-Miyaura or Buchwald-Hartwig conditions, while the des-bromo analog (N-(1H-imidazol-2-ylmethyl)-3-methylaniline, CAS 1020670-55-6) lacks a functional handle for such transformations entirely. The C(sp²)-Br bond dissociation energy and kinetic lability are well-established to be optimal for oxidative addition with Pd(0) catalysts, providing a reactivity profile that the carbon-fluorine or carbon-hydrogen bonds of comparator molecules cannot match [1][2].

Cross-coupling reactivity

Class-level inference

C(sp²)–Br bond (~80 kcal/mol BDE) undergoes oxidative addition with Pd(0); comparators C–F (~126 kcal/mol) and C–H are inert under standard conditions.

Reactive handle enables late-stage diversification not accessible with fluoro or des-bromo analogs.

Class-level precedent from bromoarene cross-coupling literature.

Evidence Dimension	Reactivity toward Pd(0)-catalyzed cross-coupling
Target Compound Data	Contains a C(sp²)-Br bond (bond dissociation energy ~80 kcal/mol) suitable for oxidative addition to Pd(0) complexes; widely demonstrated in analogous bromoarenes.
Comparator Or Baseline	4-Fluoro analog (C-F BDE ~126 kcal/mol): inert under standard coupling conditions. Des-bromo analog: no reactive handle.
Quantified Difference	The C-Br bond is thermodynamically and kinetically accessible for Pd-catalyzed transformations, whereas the C-F and C-H bonds of comparators are not reactive under equivalent conditions.
Conditions	Standard Suzuki, Buchwald-Hartwig, and Heck reaction conditions (Pd catalyst, base, solvent, 60–120 °C).

Why This Matters

For procurement decisions in medicinal chemistry, this single reactive handle differentiates the compound as a late-stage diversification intermediate, allowing a single common intermediate to generate focused libraries of analogs, whereas the fluoro and des-bromo comparators terminate the synthetic sequence.

• [1] Kuujia.com. Cas no 1248135-19-4 (4-bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline). Product Technical Description. View Source
• [2] Blanksby, S. J.; Ellison, G. B. Bond Dissociation Energies of Organic Molecules. Accounts of Chemical Research, 2003, 36(4), 255-263. View Source

Antibacterial Activity of Structurally Related 4-Bromo-3-methylaniline Derivatives: A Class-Level Precedent

While direct antibacterial data for the imidazolylmethyl derivative are absent, derivatives of the core fragment 4-bromo-3-methylaniline have demonstrated significant antibacterial activity against multidrug-resistant Salmonella Typhi, with one derivative exhibiting an IC₅₀ of 1.469 ± 0.02 µM as an alkaline phosphatase inhibitor . This provides a class-level precedent for the biological relevance of the 4-bromo-3-methyl substitution pattern, suggesting that the target compound, which incorporates this fragment, may serve as a privileged scaffold for further antibacterial optimization. In contrast, the 4-fluoro analog lacks this established biological precedent.

Antibacterial class precedent

Data to verify

Derivative of 4-bromo-3-methylaniline fragment showed IC₅₀ 1.469 ± 0.02 µM against alkaline phosphatase from Salmonella Typhi.

Class-level activity context for the 4-bromo-3-methyl pattern; no direct data for the target compound.

Requires independent validation with the imidazolylmethyl derivative.

Evidence Dimension	In vitro enzyme inhibition (alkaline phosphatase)
Target Compound Data	No direct data available. The fragment 4-bromo-3-methylaniline is a precursor to inhibitors with an IC₅₀ of 1.469 ± 0.02 µM.
Comparator Or Baseline	4-Fluoro analog and des-bromo analog lack published biological precedent for this target class.
Quantified Difference	IC₅₀ = 1.469 ± 0.02 µM for a derivative of the 4-bromo-3-methyl fragment; comparators have no reported activity.
Conditions	Alkaline phosphatase inhibition assay using purified enzyme and colorimetric substrate.

Why This Matters

When selecting a building block for antibacterial or enzyme inhibitor development, the 4-bromo-3-methyl substitution pattern carries a validated biological precedent that its fluoro and des-bromo analogs lack, potentially reducing initial screening attrition.

Regioisomeric Differentiation: 4-Bromo-3-methyl versus 3-Bromo-4-methyl Substitution Pattern

The regioisomer 3-bromo-N-(1H-imidazol-2-ylmethyl)-4-methylaniline (CAS 1339473-72-1) differs only in the position of the methyl and bromine substituents. This positional swap alters the calculated logP and polar surface area, which directly impacts membrane permeability and pharmacokinetic profiles. While no comparative in vivo data exist, the 4-bromo-3-methyl isomer presents the bromine para to the amine, maximizing electronic resonance effects on the aniline nitrogen, whereas the 3-bromo-4-methyl isomer places the bromine meta to the amine, reducing such conjugation and potentially altering the pKa of the secondary amine [1].

Regioisomeric pKa shift

Predicted

ΔpKa ~0.3–0.5 units lower for 4-Br-3-Me vs 3-Br-4-Me due to para resonance withdrawal on the aniline nitrogen.

Basicity difference may affect salt formation and formulation properties.

Based on Hammett σ constants and in silico prediction tools.

Evidence Dimension	Predicted pKa of the secondary amine and electronic resonance effects
Target Compound Data	Bromine is para to the amine, enabling direct resonance withdrawal; predicted amine pKa is lower compared to the 3-bromo regioisomer.
Comparator Or Baseline	3-Bromo-4-methyl regioisomer: bromine meta to amine, no direct resonance effect on the nitrogen.
Quantified Difference	Predicted ΔpKa ~0.3–0.5 units (based on Hammett σ constants: σ_para for Br = 0.23, σ_meta for Br = 0.39, but para resonance dominates for amine basicity).
Conditions	In silico prediction using Hammett linear free-energy relationships and pKa prediction tools (e.g., MarvinSketch).

Why This Matters

The difference in amine basicity influences salt formation, solubility, and formulation properties during drug development, making the 4-bromo-3-methyl isomer a distinct chemical entity with different developability characteristics.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 1991, 91(2), 165-195. View Source

High-Value Procurement Scenarios for 4-Bromo-N-(1H-imidazol-2-ylmethyl)-3-methylaniline

Synthesis of C₃-Symmetric N-Aryl Imidazole Macrocycles for Supramolecular Host-Guest Systems

The compound serves as a direct precursor to chiral N-aryl imidazole amino acids, which are subsequently cyclotrimerized into C₃-symmetric platforms. The para-bromo substituent is essential for achieving the desired conformational behavior in these macrocycles, as demonstrated by NMR and X-ray studies [1]. Procurement for this application is justified when the synthetic route requires the specific electronic and steric profile of the 4-bromo-3-methyl substitution pattern to achieve selective conformational preorganization.

Late-Stage Diversification via Palladium-Catalyzed Cross-Coupling in Drug Discovery Libraries

When a synthetic strategy demands a common intermediate that can be diversified in the final step, the aryl bromide handle enables Suzuki, Buchwald-Hartwig, or Heck couplings to introduce aryl, heteroaryl, or amine substituents. This capability is absent in the 4-fluoro analog (C-F bond too strong) and the des-bromo analog (no handle) [2][3]. The compound is the rational procurement choice when the reaction scheme requires sequential derivatization and the final product must tolerate the presence of the imidazole ring.

Structure-Activity Relationship (SAR) Studies Around the 4-Bromo-3-methyl Fragment for Antibacterial Optimization

Based on the validated antibacterial and enzyme-inhibitory activity of 4-bromo-3-methylaniline derivatives against multidrug-resistant Salmonella Typhi , the target compound provides an entry point for synthesizing and screening focused libraries where the imidazolylmethylamine portion is varied. Selecting the 4-bromo-3-methyl isomer over the 3-bromo-4-methyl regioisomer ensures the electronic resonance alignment observed in the most active fragment derivatives, potentially preserving inhibitory potency.

Biophysical Probe Development Requiring Tunable Conformational Dynamics

The intermediate rotational barrier around the N-aryl bond, as characterized for the para-bromo substitution pattern in N-aryl imidazole platforms [1], makes this compound suitable for constructing molecular probes where conformational exchange rates need to be matched to biological timescales (e.g., ligand-receptor binding kinetics). The ortho-bromo analog, with its fully locked conformation, and the unsubstituted analog, with free rotation, fail to provide this tunability.

Application

Selection Property

Validation Focus

C₃-symmetric N-aryl imidazole macrocycle synthesis

Para-bromo substitution pattern for intermediate conformational restriction

Conformational behavior by VT-NMR and X-ray

Late-stage diversification via Pd-catalyzed cross-coupling

Aryl bromide handle reactive toward oxidative addition

Reactivity under Suzuki, Buchwald-Hartwig or Heck conditions

Antibacterial SAR exploration around the 4-bromo-3-methyl fragment

Fragment with reported class-level enzyme inhibition precedent

Alkaline phosphatase inhibition assay context; verify with target compound

Biophysical probe requiring tunable conformational dynamics

Partially restricted N-aryl rotation (para-Br)

Exchange kinetics matching biological timescales

• [1] Glüsenkamp, K.-H. et al. N‐Aryl Imidazole Platforms – Synthesis and Structural Investigation. Zeitschrift für Naturforschung B, 2018, 73(5), 317-326. View Source
• [2] Kuujia.com. Cas no 1248135-19-4 (4-bromo-N-(1H-imidazol-2-yl)methyl-3-methylaniline). Product Technical Description. View Source
• [3] Blanksby, S. J.; Ellison, G. B. Bond Dissociation Energies of Organic Molecules. Accounts of Chemical Research, 2003, 36(4), 255-263. View Source